(8R,11R,12R,16RS)-Misoprostol Acid-d5
(8R,11R,12R,16RS)-Misoprostol Acid-d5
Misoprostol (free acid)-d5 contains five deuterium atoms at the 16 methyl, 17, and 17/' positions. It is intended for use as an internal standard for the quantification of misoprostol (free acid) by GC- or LC-mass spectrometry (MS). Misoprostol is a PGE1 analog with agonist activity mediated by EP2, EP3, and EP4 receptors. It has been shown to inhibit the formation of gastric lesions in rats (ED50 = 0.31 µg/kg), inhibit superoxide generation in human neutrophils (EC50 = 0.35 µM), and relax fetal rabbit ductus arteriosus (EC50 = 0.36 nM) in a concentration dependent manner. Misoprostol is commonly used in clinical medicine for the prevention of peptic ulcer disease. It has also been used in conjunction with RU-486 for the oral induction of first trimester abortion. Misoprostol contains a C-1 methyl ester and is readily absorbed and rapidly hydrolyzed in humans to the active free acid.
Brand Name:
Vulcanchem
CAS No.:
1337917-44-8
VCID:
VC0028712
InChI:
InChI=1S/C21H36O5/c1-3-4-13-21(2,26)14-9-11-17-16(18(22)15-19(17)23)10-7-5-6-8-12-20(24)25/h9,11,16-17,19,23,26H,3-8,10,12-15H2,1-2H3,(H,24,25)/b11-9+/t16-,17-,19-,21?/m1/s1/i2D3,13D2
SMILES:
CCCCC(C)(CC=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
Molecular Formula:
C21H36O5
Molecular Weight:
373.545
(8R,11R,12R,16RS)-Misoprostol Acid-d5
CAS No.: 1337917-44-8
Reference Standards
VCID: VC0028712
Molecular Formula: C21H36O5
Molecular Weight: 373.545
| CAS No. | 1337917-44-8 |
|---|---|
| Product Name | (8R,11R,12R,16RS)-Misoprostol Acid-d5 |
| Molecular Formula | C21H36O5 |
| Molecular Weight | 373.545 |
| IUPAC Name | 7-[(1R,2R,3R)-2-[(E)-5,5-dideuterio-4-hydroxy-4-(trideuteriomethyl)oct-1-enyl]-3-hydroxy-5-oxocyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C21H36O5/c1-3-4-13-21(2,26)14-9-11-17-16(18(22)15-19(17)23)10-7-5-6-8-12-20(24)25/h9,11,16-17,19,23,26H,3-8,10,12-15H2,1-2H3,(H,24,25)/b11-9+/t16-,17-,19-,21?/m1/s1/i2D3,13D2 |
| Standard InChIKey | CNWGPXZGIIOYDL-CTASGXJISA-N |
| SMILES | CCCCC(C)(CC=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d5)A solution in methyl acetate |
| Description | Misoprostol (free acid)-d5 contains five deuterium atoms at the 16 methyl, 17, and 17/' positions. It is intended for use as an internal standard for the quantification of misoprostol (free acid) by GC- or LC-mass spectrometry (MS). Misoprostol is a PGE1 analog with agonist activity mediated by EP2, EP3, and EP4 receptors. It has been shown to inhibit the formation of gastric lesions in rats (ED50 = 0.31 µg/kg), inhibit superoxide generation in human neutrophils (EC50 = 0.35 µM), and relax fetal rabbit ductus arteriosus (EC50 = 0.36 nM) in a concentration dependent manner. Misoprostol is commonly used in clinical medicine for the prevention of peptic ulcer disease. It has also been used in conjunction with RU-486 for the oral induction of first trimester abortion. Misoprostol contains a C-1 methyl ester and is readily absorbed and rapidly hydrolyzed in humans to the active free acid. |
| Synonyms | (11α,13E)-11,16-Dihydroxy-16-methyl-9-oxo-prost-13-en-1-oic Acid-d5; Misoprostol-d5 Free Acid; (+/-)-15-Deoxy-(16RS)-16-hydroxy_x000B_-16-methylprogestaglandin E1-d5; |
| PubChem Compound | 46782384 |
| Last Modified | Nov 11 2021 |
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